Cas no 2171898-15-8 ({1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

{1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure
2171898-15-8 structure
Product Name:{1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
CAS No:2171898-15-8
MF:C11H20N4
MW:208.303301811218
CID:5566596
PubChem ID:165595409
Update Time:2025-10-28

{1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1596886
    • 2171898-15-8
    • {[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
    • {1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
    • Inchi: 1S/C11H20N4/c1-8(10-5-4-6-10)15-9(2)11(7-12-3)13-14-15/h8,10,12H,4-7H2,1-3H3
    • InChI Key: NGYJLLMENVCRCL-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(CNC)N=N1)C(C)C1CCC1

Computed Properties

  • Exact Mass: 208.16879665g/mol
  • Monoisotopic Mass: 208.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.7Ų

{1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1596886-0.05g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
0.05g
$1549.0 2023-07-10
Enamine
EN300-1596886-0.1g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
0.1g
$1623.0 2023-07-10
Enamine
EN300-1596886-0.25g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
0.25g
$1696.0 2023-07-10
Enamine
EN300-1596886-0.5g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
0.5g
$1770.0 2023-07-10
Enamine
EN300-1596886-1.0g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
1.0g
$1844.0 2023-07-10
Enamine
EN300-1596886-2.5g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
2.5g
$3611.0 2023-07-10
Enamine
EN300-1596886-5.0g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
5.0g
$5345.0 2023-07-10
Enamine
EN300-1596886-10.0g
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
10.0g
$7927.0 2023-07-10
Enamine
EN300-1596886-50mg
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
50mg
$1549.0 2023-09-23
Enamine
EN300-1596886-100mg
{[1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171898-15-8
100mg
$1623.0 2023-09-23

Additional information on {1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Professional Introduction to Compound with CAS No. 2171898-15-8 and Product Name: {1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with the CAS number 2171898-15-8 and the product name {1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclobutylethyl moiety and a methyl-substituted triazole ring makes it a structurally unique entity with promising pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The triazole ring in this compound is particularly noteworthy, as it is known for its stability and ability to engage in hydrogen bonding interactions, which are crucial for drug-receptor binding. The 5-methyl substitution on the triazole ring further enhances its electronic properties, making it an attractive scaffold for further derivatization and optimization.

The 1-(1-cyclobutylethyl) part of the molecule introduces a bulky aliphatic group that can influence both the solubility and the binding affinity of the compound. This structural feature is particularly relevant in the context of developing orally bioavailable drugs, where solubility and metabolic stability are critical factors. The combination of these structural elements suggests that this compound may exhibit a unique profile of biological activity, making it a valuable candidate for further investigation.

In the realm of medicinal chemistry, the development of new molecular entities often relies on innovative synthetic strategies. The synthesis of {1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves multi-step organic transformations that showcase the synthetic prowess of modern chemistry. Techniques such as nucleophilic substitution reactions, cyclization processes, and functional group interconversions have been employed to construct this complex molecule.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The triazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif present in this compound aligns well with these known pharmacophores, suggesting potential therapeutic applications. Additionally, the presence of a methylamine group provides an amine functionality that can be further modified to enhance binding interactions with biological targets.

Computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been utilized to predict the binding modes and affinity of this molecule towards various biological targets. These computational studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological properties.

Experimental validation through biological assays has further corroborated the potential of this compound. Preliminary studies have indicated that it exhibits promising activity against certain enzymatic targets relevant to human health. These findings underscore the importance of interdisciplinary approaches in drug discovery, where chemical synthesis is seamlessly integrated with biological evaluation.

The future prospects for this compound are exciting and multifaceted. Further research is needed to fully elucidate its mechanism of action and to explore its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals. Additionally, exploring new synthetic pathways could lead to more efficient production methods, making this compound more accessible for research purposes.

In conclusion, {1-(1-cyclobutylethyl)-5-methyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2171898-15-8) represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features and promising pharmacological properties make it a compelling candidate for further exploration. As research continues to uncover new applications for heterocyclic compounds like this one, we can anticipate exciting developments in both academic research and industrial applications.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd